4-tert-butylcyclohexyl 4-oxo-4-(1,3,5-triazin-2-ylamino)butanoate

• IUPAC Name: (4-tert-butylcyclohexyl) 4-oxo-4-(1,3,5-triazin-2-ylamino)butanoate
• InChI: InChI=1S/C17H26N4O3/c1-17(2,3)12-4-6-13(7-5-12)24-15(23)9-8-14(22)21-16-19-10-18-11-20-16/h10-13H,4-9H2,1-3H3,(H,18,19,20,21,22)
• InChI Key: ZMPITISDNGXQRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(CC1)OC(=O)CCC(=O)NC2=NC=NC=N2
• Molecular Formula: C17H26N4O3
• Molecular Weight: 334.4 g/mol

Description

4-tert-butylcyclohexyl 4-oxo-4-(1,3,5-triazin-2-ylamino)butanoate is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Tert-Butylcyclohexane Derivatives in Synthesis

Tert-butylcyclohexane derivatives have been explored for their selective reduction capabilities and stereoselectivity in chemical reactions. For instance, μ-Bis(cyanotrihydroborato)-tetrakis(triphenylphosphine) dicopper(I) selectively reduces acid chlorides to aldehydes under neutral conditions and aldehydes and ketones to alcohols in acidic media. This compound shows high stereoselectivity (94:6) when reducing 4-tert-Butylcyclohexanone to the trans alcohol (Hutchins & Markowitz, 1980).

1,3,5-Triazine Chemistry

Research on 1,3,5-triazines reveals their utility as building blocks for various chemical transformations, including their role in forming chiral thiourea organocatalysts. These compounds are important for hydrogen-bond networks and have been used in synthesizing analogs of Takemoto’s chiral thiourea organocatalysts. Such chemistry expands the potential applications of triazine derivatives in medicinal chemistry and catalysis (Xiao, Pöthig, & Hintermann, 2015).

Applications in Catalysis and Material Science

Tert-butylcyclohexane and triazine derivatives have shown promise in catalysis and material science. For example, Synthesis and characterization of new cardo poly(bisbenzothiazole)s from 1,1‐bis(4‐amino‐3‐mercaptophenyl)‐4‐tert‐butylcyclohexane dihydrochloride illustrates the synthesis of polymers from a monomer bearing a bulky pendant 4-tert-butylcyclohexylidene group, demonstrating good solubility and thermal stability, which could be beneficial in developing advanced materials (Huang, Xu, & Yin, 2006).